4-isopropylbenzaldehyde
4-isopropylbenzaldehyde
Cuminaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by an isopropyl group at position 4. It is a component of essential oils from Cumin and exhibits insecticidal activities. It has a role as an insecticide, a volatile oil component and a plant metabolite. It derives from a hydride of a cumene.
4-Isopropylbenzaldehyde is a natural product found in Cyathocline purpurea, Gundelia tournefortii, and other organisms with data available.
See also: Paeonia lactiflora root (part of).
4-Isopropylbenzaldehyde is a natural product found in Cyathocline purpurea, Gundelia tournefortii, and other organisms with data available.
See also: Paeonia lactiflora root (part of).
Brand Name:
Vulcanchem
CAS No.:
122-03-2
VCID:
VC21030570
InChI:
InChI=1S/C10H12O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-8H,1-2H3
SMILES:
CC(C)C1=CC=C(C=C1)C=O
Molecular Formula:
C10H12O
Molecular Weight:
148.20 g/mol
4-isopropylbenzaldehyde
CAS No.: 122-03-2
Cat. No.: VC21030570
Molecular Formula: C10H12O
Molecular Weight: 148.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cuminaldehyde is a member of the class of benzaldehydes that is benzaldehyde substituted by an isopropyl group at position 4. It is a component of essential oils from Cumin and exhibits insecticidal activities. It has a role as an insecticide, a volatile oil component and a plant metabolite. It derives from a hydride of a cumene. 4-Isopropylbenzaldehyde is a natural product found in Cyathocline purpurea, Gundelia tournefortii, and other organisms with data available. See also: Paeonia lactiflora root (part of). |
|---|---|
| CAS No. | 122-03-2 |
| Molecular Formula | C10H12O |
| Molecular Weight | 148.20 g/mol |
| IUPAC Name | 4-propan-2-ylbenzaldehyde |
| Standard InChI | InChI=1S/C10H12O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-8H,1-2H3 |
| Standard InChI Key | WTWBUQJHJGUZCY-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=C(C=C1)C=O |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)C=O |
| Boiling Point | 235.5 °C |
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